Cas no 2229205-54-1 (1-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}cyclopropan-1-ol)

• Product Name: 1-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}cyclopropan-1-ol
• CAS No: 2229205-54-1
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5963743
• PubChem ID: 165688133
• Update Time: 2025-08-05

1-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}cyclopropan-1-ol
• 2229205-54-1
• 1-{[2-(propan-2-yl)-1,3-thiazol-4-yl]methyl}cyclopropan-1-ol
• EN300-1748040

• Inchi： 1S/C10H15NOS/c1-7(2)9-11-8(6-13-9)5-10(12)3-4-10/h6-7,12H,3-5H2,1-2H3
• InChI Key： WBFAKOQIDIXSGP-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC(=C1)CC1(CC1)O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}cyclopropan-1-ol

Introduction to 1-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}cyclopropan-1-ol (CAS No: 2229205-54-1)

1-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}cyclopropan-1-ol, identified by its CAS number 2229205-54-1, is a structurally intriguing compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular framework. This compound features a cyclopropanol moiety linked to a thiazole ring, which is further substituted with an isobutyl group. The combination of these structural elements suggests potential biological activity, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The cyclopropane ring is a well-known pharmacophore in drug discovery, often incorporated into molecules to enhance binding affinity and metabolic stability. Its strained three-membered ring conformation can impose specific interactions with biological targets, making it a valuable scaffold for designing small-molecule drugs. In the case of 1-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}cyclopropan-1-ol, the cyclopropanol group introduces a polar hydroxyl functionality, which can participate in hydrogen bonding interactions. This feature is particularly relevant in the design of bioactive molecules targeting protein receptors or enzymes.

The thiazole ring, another key structural component, is a heterocyclic compound that is widely present in natural products and pharmaceuticals. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiazole ring in 1-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}cyclopropan-1-ol suggests that this compound may exhibit similar pharmacological effects. Furthermore, the substitution pattern on the thiazole ring with a methyl group further enhances its potential as a bioactive scaffold.

The isobutyl group attached to the thiazole ring introduces lipophilicity to the molecule, which can influence its solubility and membrane permeability. These properties are critical for drug-like characteristics, as they determine how well a compound can cross biological membranes and reach its target site. The balance between hydrophilicity and lipophilicity is often optimized in drug design to achieve maximal efficacy and minimal toxicity.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries for potential bioactivity. Virtual screening techniques, such as molecular docking and pharmacophore modeling, have been employed to predict the interactions of 1-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}cyclopropan-1-ol with various biological targets. These studies have highlighted its potential as an inhibitor of certain kinases and enzymes implicated in inflammatory diseases. The cyclopropane moiety has been shown to interact favorably with hydrophobic pockets in protein active sites, while the thiazole ring provides additional binding interactions through hydrogen bonding or hydrophobic effects.

In vitro studies have begun to explore the biochemical properties of 1-{2-(propan-2-yl)-1,3-thiazol-4-ylmethyl}cyclopropan-1-ol, focusing on its ability to modulate enzymatic activity and cell signaling pathways. Preliminary results suggest that this compound exhibits inhibitory effects on specific enzymes involved in inflammation and oxidative stress. These findings align with the growing interest in developing small-molecule inhibitors for chronic inflammatory conditions such as rheumatoid arthritis and atherosclerosis. The structural features of 1-{2-(propan-2-y l)-1,3-thiazol -4 -y lmethyl}cyc lopro pan - 1 -o l make it an attractive candidate for further investigation as a lead compound in drug discovery efforts.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropane ring via ring-closing metathesis or carbonylation reactions, followed by functionalization of the thiazole ring with an isobutyl group. Advances in synthetic methodologies have enabled more efficient and sustainable approaches to constructing complex molecular frameworks like that of 1-{2-(propan - 2 - yl) - 1 , 3 -thia z ol - 4 - ylmethyl}cy clo pro pan - 1 - o l.

The role of computational tools in guiding synthetic strategies cannot be overstated. Molecular modeling software allows chemists to predict reaction outcomes and optimize synthetic pathways before conducting experimental work. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. For instance, computational studies have helped identify optimal conditions for introducing the cyclopropane moiety into the molecular structure while maintaining functional group integrity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-{2-(propan - 2 - yl) - 1 , 3 -thia z ol - 4 - ylmethyl}cy clo pro pan - 1 - o l will play an increasingly important role in drug development pipelines. Their unique structural features offer opportunities for designing molecules with tailored biological activities. Furthermore, their potential as scaffolds for further derivatization provides a foundation for generating libraries of compounds with enhanced pharmacological profiles.

The integration of experimental data with computational predictions has become essential in modern drug discovery research. By combining traditional wet-lab techniques with cutting-edge computational methods, scientists can accelerate the identification and optimization of promising drug candidates like CAS No: 2229205 - 54 - 1. This interdisciplinary approach ensures that compounds entering clinical development are not only structurally innovative but also biologically relevant.

In conclusion,1-{2-(propan - 2 - yl) - 1 , 3 -thia z ol - 4 - ylmethyl}cy clo pro pan - 1 - o l represents a significant advancement in pharmaceutical chemistry due to its unique structural composition and potential biological activities. Its cyclopropane-thiazole framework offers exciting possibilities for developing novel therapeutics targeting various diseases. As research progresses，this compound will continue to be explored as a lead molecule，contributing to the growing arsenal of drugs designed through rational molecular design principles。